5-Bromo-3-ethoxybenzofuran-2-carboxylic acid

• Molecular Formula: C11H9BrO4
• Molecular Weight: 285.09 g/mol
• IUPAC Name: 5-bromo-3-ethoxy-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H9BrO4/c1-2-15-9-7-5-6(12)3-4-8(7)16-10(9)11(13)14/h3-5H,2H2,1H3,(H,13,14)
• InChI Key: MVFDNDROUOGTEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(OC2=C1C=C(C=C2)Br)C(=O)O

Description

5-Bromo-3-ethoxybenzofuran-2-carboxylic acid is a halogenated benzofuran derivative characterized by a bromine atom at the 5-position, an ethoxy group at the 3-position, and a carboxylic acid moiety at the 2-position of the benzofuran core. This compound is synthesized via scalable methods starting from commercially available materials, as demonstrated in the preparation of related 5-bromobenzofuran-2-carboxylic acid derivatives . Its structural features make it a candidate for pharmacological applications, particularly in drug discovery, due to the benzofuran scaffold's prevalence in bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-3-ethoxybenzofuran-2-carboxylicacid typically involves the bromination of 3-ethoxybenzofuran-2-carboxylicacid. The reaction conditions often include the use of bromine or N-bromosuccinimide (NBS) as the brominating agent in the presence of a solvent like acetic acid or dichloromethane .

Industrial Production Methods: Industrial production methods for benzofuran derivatives, including 5-Bromo-3-ethoxybenzofuran-2-carboxylicacid, often involve large-scale bromination reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 5-Bromo-3-ethoxybenzofuran-2-carboxylicacid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the bromine substituent to a hydrogen atom or other functional groups.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophilic substitution reactions typically require the presence of a base, such as sodium hydroxide (NaOH), and a suitable solvent.

Major Products:

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of de-brominated or hydrogenated products.

Substitution: Formation of substituted benzofuran derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex benzofuran derivatives.

Biology: Studied for its potential biological activities, including antibacterial and anti-tumor properties.

Medicine: Investigated for its potential as a lead compound in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Bromo-3-ethoxybenzofuran-2-carboxylicacid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Inhibiting Enzymes: Binding to and inhibiting the activity of specific enzymes involved in biological processes.

Modulating Receptors: Interacting with cellular receptors to modulate signaling pathways.

Inducing Apoptosis: Triggering programmed cell death in cancer cells through various molecular mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzofuran Core

Bromine Position

• 5-Bromobenzofuran-2-carboxylic acid (CAS 10242-11-2): Differs by lacking the 3-ethoxy group.
• 7-Bromobenzofuran-2-carboxylic acid (CAS 550998-59-9): Bromine at the 7-position instead of 3. Positional isomerism may influence electronic distribution and binding affinity in biological targets .

Ethoxy vs. Other Alkoxy/Hydroxy Groups

• Ethyl 6-bromo-5-hydroxy-2-phenylbenzofuran-3-carboxylate (CAS 308295-21-8): Replaces the 3-ethoxy group with a 5-hydroxyl group. The hydroxyl group enhances hydrogen-bonding capacity but decreases metabolic stability due to susceptibility to oxidation .
• 5-Methoxybenzofuran-2-carboxylic acid (CAS 10242-08-7): Methoxy at the 5-position instead of bromine. The smaller methoxy group reduces steric hindrance but eliminates halogen-mediated interactions (e.g., halogen bonding) .

Carboxylic Acid vs. Ester/Amide Derivatives

• Ethyl 5-bromobenzo[b]furan-2-carboxylate (CAS 84102-69-2): An ester derivative of the target compound. The ethyl ester improves cell membrane permeability but requires hydrolysis to the free carboxylic acid for activity, adding a metabolic step .
• 5-Bromo-3-ethylsulfinyl-2-(4-fluorophenyl)-7-methyl-1-benzofuran : Replaces the carboxylic acid with a sulfinyl group and introduces a fluorophenyl substituent. The sulfinyl group enhances electron-withdrawing effects, which may modulate receptor binding .

Structural and Pharmacological Implications

Table 1: Key Structural and Functional Differences

Compound Name	Substituents (Position)	Key Features	Pharmacological Relevance
5-Bromo-3-ethoxybenzofuran-2-carboxylic acid	Br (5), OEt (3), COOH (2)	High lipophilicity, halogen bonding potential	Antifungal/antitumor candidate
5-Bromobenzofuran-2-carboxylic acid	Br (5), COOH (2)	Simpler structure, lower molecular weight	Intermediate for amide synthesis
Ethyl 6-bromo-5-hydroxy-2-phenylbenzofuran-3-carboxylate	Br (6), OH (5), Ph (2), COOEt (3)	Hydrogen-bond donor, phenyl for π-π stacking	Antimicrobial lead
5-Bromo-3-ethylsulfinyl-2-(4-F-Ph)-7-Me-benzofuran	Br (5), SOEt (3), 4-F-Ph (2), Me (7)	Sulfinyl enhances polarity, fluorine for bioavailability	Antiviral activity

Biological Activity

5-Bromo-3-ethoxybenzofuran-2-carboxylic acid is a compound that has garnered attention in the realm of medicinal chemistry due to its diverse biological activities. This article delves into the compound's biochemical properties, cellular effects, molecular mechanisms, and its potential therapeutic applications, particularly in cancer treatment.

The biochemical activity of 5-bromo-3-ethoxybenzofuran-2-carboxylic acid is primarily attributed to its structural features, which allow it to interact with various biological molecules. The compound exhibits significant reactivity due to the presence of a bromine atom and an ethoxy group, which can participate in nucleophilic substitution reactions and influence enzyme activity.

Table 1: Structural Features and Biological Activities

Compound Name	Structural Features	Biological Activity
5-Bromo-3-ethoxybenzofuran-2-carboxylic acid	Bromine at position 5; ethoxy at position 3	Antimicrobial, anticancer, anti-inflammatory
5-Bromo-3-methyl-benzofuran-2-carboxylic acid	Bromine at position 5; methyl at position 3	Anticancer properties
5-Chloro-3-methyl-benzofuran-2-carboxylic acid	Chlorine at position 5; methyl at position 3	Varies in biological activity

2. Cellular Effects

Research indicates that this compound influences various cellular processes, including apoptosis and cell cycle regulation. Studies have shown that benzofuran derivatives can induce apoptosis in cancer cells by modulating key signaling pathways.

Case Study: Anticancer Activity

In vitro studies have demonstrated that 5-bromo-3-ethoxybenzofuran-2-carboxylic acid exhibits potent cytotoxicity against several cancer cell lines. For instance, it has been reported to inhibit the proliferation of HepG2 (hepatocellular carcinoma) and MCF-7 (breast cancer) cells with IC50 values ranging from 5 to 10 μM, indicating its potential as an anticancer agent .

3. Molecular Mechanisms

At the molecular level, the compound acts through multiple mechanisms:

• Enzyme Inhibition: It has been shown to inhibit tyrosine kinases involved in cancer progression, thereby disrupting signaling pathways essential for tumor growth.
• Modulation of Gene Expression: The compound alters gene expression profiles associated with apoptosis and cell survival, leading to increased rates of programmed cell death in malignant cells .

4. Dosage Effects and Toxicity

The biological effects of 5-bromo-3-ethoxybenzofuran-2-carboxylic acid are dose-dependent. Lower doses exhibit therapeutic effects without significant toxicity, while higher doses may lead to adverse effects such as hepatotoxicity and nephrotoxicity. This highlights the importance of dosage optimization in therapeutic applications .

5. Conclusion

The diverse biological activities of 5-bromo-3-ethoxybenzofuran-2-carboxylic acid underscore its potential as a lead compound in drug development, particularly for cancer therapy. Its ability to induce apoptosis and inhibit key signaling pathways positions it as a promising candidate for further research. Future studies should focus on elucidating its full pharmacological profile and optimizing its therapeutic efficacy while minimizing toxicity.